3-(Pyridin-4-yl)-5-(trifluoromethoxy)benzoic acid

• IUPAC Name: 3-pyridin-4-yl-5-(trifluoromethoxy)benzoic acid
• InChI: InChI=1S/C13H8F3NO3/c14-13(15,16)20-11-6-9(5-10(7-11)12(18)19)8-1-3-17-4-2-8/h1-7H,(H,18,19)
• InChI Key: UMYSRVPRIILYFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=CC(=CC(=C2)OC(F)(F)F)C(=O)O
• Molecular Formula: C13H8F3NO3
• Molecular Weight: 283.20 g/mol

Description

3-(Pyridin-4-yl)-5-(trifluoromethoxy)benzoic acid is an organic compound that features a pyridine ring and a benzoic acid moiety substituted with a trifluoromethoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Pyridin-4-yl)-5-(trifluoromethoxy)benzoic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-bromopyridine and 3,5-dihydroxybenzoic acid.

Formation of Intermediate: The 4-bromopyridine undergoes a Suzuki coupling reaction with a boronic acid derivative of 3,5-dihydroxybenzoic acid to form the intermediate compound.

Introduction of Trifluoromethoxy Group: The intermediate compound is then subjected to trifluoromethylation using a suitable trifluoromethylating agent such as trifluoromethyl iodide (CF3I) under specific reaction conditions to introduce the trifluoromethoxy group.

Final Product: The final product, 3-(Pyridin-4-yl)-5-(trifluoromethoxy)benzoic acid, is obtained after purification steps such as recrystallization or chromatography.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

3-(Pyridin-4-yl)-5-(trifluoromethoxy)benzoic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out to modify the functional groups present in the compound.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the pyridine ring or the benzoic acid moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically employed.

Substitution: Reagents such as halogens (e.g., bromine, chlorine) or nucleophiles (e.g., amines, thiols) can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

3-(Pyridin-4-yl)-5-(trifluoromethoxy)benzoic acid has several scientific research applications, including:

Medicinal Chemistry: The compound is investigated for its potential as a pharmacophore in drug design, particularly for targeting specific enzymes or receptors.

Materials Science: It is used in the development of novel materials with unique electronic or optical properties.

Biological Studies: The compound is studied for its interactions with biological macromolecules, such as proteins and nucleic acids, to understand its potential therapeutic effects.

Industrial Applications: It is explored for use in the synthesis of advanced polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(Pyridin-4-yl)-5-(trifluoromethoxy)benzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethoxy group can enhance the compound’s binding affinity and selectivity towards these targets. The pyridine ring and benzoic acid moiety contribute to the overall stability and reactivity of the compound, allowing it to modulate various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

4-(Pyridin-4-yl)-3-(trifluoromethyl)benzoic acid: This compound has a trifluoromethyl group instead of a trifluoromethoxy group.

3-(Pyridin-4-yl)benzoic acid: This compound lacks the trifluoromethoxy group.

Uniqueness

3-(Pyridin-4-yl)-5-(trifluoromethoxy)benzoic acid is unique due to the presence of the trifluoromethoxy group, which imparts distinct electronic and steric properties. This makes it a valuable compound for designing molecules with specific biological or material properties.